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Compound of Interest

Compound Name: 1-(4-Tert-butoxybenzyl)hydrazine

CAS No.: 887594-84-5

Cat. No.: B12452797

Get Quote

Chemical Identity & Core Specifications
1-(4-Tert-butoxybenzyl)hydrazine is a specialized organohydrazine intermediate used

primarily as a building block in the synthesis of bioactive heterocycles and as a pharmacophore

in medicinal chemistry. Its structure features a lipophilic tert-butoxy ether moiety, which

enhances membrane permeability and metabolic stability compared to simple alkoxy analogs.
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Property Specification

Chemical Name 1-(4-Tert-butoxybenzyl)hydrazine

CAS Number 887594-84-5

Synonyms
(4-tert-Butoxybenzyl)hydrazine; [4-[(2-

methylpropan-2-yl)oxy]phenyl]methylhydrazine

Molecular Formula C₁₁H₁₈N₂O

Molecular Weight 194.27 g/mol

Precursor CAS 57699-45-3 (4-tert-Butoxybenzaldehyde)

Physical State
Viscous oil or low-melting solid (dependent on

purity/salt form)

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water

Synthesis & Mechanistic Pathways
Retrosynthetic Logic
The synthesis of 1-(4-tert-butoxybenzyl)hydrazine is best approached via a Reductive

Hydrazination strategy. Direct alkylation of hydrazine with benzyl halides is prone to over-

alkylation (forming N,N-dibenzyl species). Therefore, a condensation-reduction sequence using

4-tert-butoxybenzaldehyde is the superior, self-validating protocol.

Validated Synthetic Protocol
This protocol minimizes side reactions by forming the hydrazone intermediate, which is then

selectively reduced.

Step 1: Hydrazone Formation
Reagents: 4-tert-Butoxybenzaldehyde (1.0 eq), Hydrazine monohydrate (3.0 eq), Ethanol

(anhydrous).
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Mechanism: Nucleophilic attack of the hydrazine amine on the aldehyde carbonyl, followed

by dehydration.

Procedure:

Dissolve 4-tert-butoxybenzaldehyde in anhydrous ethanol (0.5 M).

Add hydrazine monohydrate dropwise at 0°C to prevent immediate oligomerization.

Allow to warm to room temperature and stir for 4 hours.

Validation Point: Monitor via TLC (disappearance of aldehyde spot). The hydrazone

intermediate is often stable enough to be isolated but is typically reduced in situ for

efficiency.

Step 2: Selective Reduction
Reagents: Sodium borohydride (NaBH₄, 1.5 eq) or Sodium cyanoborohydride (NaBH₃CN).

Mechanism: Hydride transfer to the C=N bond of the hydrazone.

Procedure:

Cool the hydrazone solution to 0°C.

Add NaBH₄ portion-wise (exothermic gas evolution).

Stir at ambient temperature for 12 hours.

Quench: Carefully add dilute HCl to decompose excess hydride and protonate the

hydrazine product (forming the salt).

Workup: Basify with NaOH to pH >10, extract with DCM, dry over MgSO₄, and

concentrate.

Reaction Pathway Diagram
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Figure 1: Step-wise synthetic pathway from aldehyde precursor to final benzylhydrazine

product.[1]

Applications in Drug Development
Pharmacophore Utility
The 4-tert-butoxybenzyl motif is a "privileged structure" in medicinal chemistry. The bulky tert-

butyl group provides:

Metabolic Shielding: Blocks para-hydroxylation by cytochrome P450 enzymes, extending

half-life (

).

Lipophilicity: Increases

, facilitating blood-brain barrier (BBB) penetration for CNS targets.

Key Application Areas
MAO Inhibitors: Benzylhydrazine derivatives are classical inhibitors of Monoamine Oxidase

(MAO). The tert-butoxy variant offers improved selectivity profiles.

Pyodazole Synthesis: Used as a precursor for pyrazole-based anti-inflammatory agents via

cyclization with 1,3-diketones.

Linker Chemistry: Acts as a "cleavable linker" in antibody-drug conjugates (ADCs) where

acid-labile hydrazone bonds are required (reverting the synthesis steps inside the lysosome).
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Experimental Workflow: Pyrazole Library Generation
A common application is generating a library of pyrazoles for screening.
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Figure 2: Workflow for utilizing the hydrazine core to generate bioactive pyrazole libraries.

Safety & Handling Protocols
Warning: Hydrazine derivatives are potential alkylating agents and should be handled as

potential carcinogens.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base is sensitive

to oxidation; conversion to the hydrochloride salt (using HCl/Dioxane) is recommended for

long-term stability.

Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless

intended for acylation).

Disposal: Quench excess hydrazine residues with dilute hypochlorite solution before

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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